Cas no 1140917-14-1 (1,3,4-Thiadiazol-2-amine, 5-[1-(trifluoromethyl)cyclopropyl]-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[1-(trifluoromethyl)cyclopropyl]-
• CAS No: 1140917-14-1
• MF: C₆H₆F₃N₃S
• MW: 209.19214963913
• CID: 5457304
• Update Time: 2025-10-31

1,3,4-Thiadiazol-2-amine, 5-[1-(trifluoromethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[1-(trifluoromethyl)cyclopropyl]-

• Inchi： 1S/C6H6F3N3S/c7-6(8,9)5(1-2-5)3-11-12-4(10)13-3/h1-2H2,(H2,10,12)
• InChI Key： AMHUABXWQISYMP-UHFFFAOYSA-N
• SMILES： S1C(C2(C(F)(F)F)CC2)=NN=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 1,3,4-Thiadiazol-2-amine, 5-[1-(trifluoromethyl)cyclopropyl]-

1,3,4-Thiadiazol-2-amine, 5-[1-(trifluoromethyl)cyclopropyl]- (CAS No. 1140917-14-1): A Comprehensive Overview

1,3,4-Thiadiazol-2-amine, 5-[1-(trifluoromethyl)cyclopropyl]- (CAS No. 1140917-14-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The 5-[1-(trifluoromethyl)cyclopropyl] substituent is a key feature of this compound, contributing to its enhanced stability and bioavailability. The trifluoromethyl group is particularly noteworthy as it is a common moiety in drug design due to its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability.

Recent research has focused on the potential of 1,3,4-thiadiazol-2-amine derivatives in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry (2022) explored the antimicrobial activity of 5-[1-(trifluoromethyl)cyclopropyl]-1,3,4-thiadiazol-2-amine against multidrug-resistant bacteria. The results indicated that this compound exhibited potent activity against a range of Gram-positive and Gram-negative pathogens, making it a promising candidate for the development of new antibiotics.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2023), researchers investigated the antifungal properties of 5-[1-(trifluoromethyl)cyclopropyl]-1,3,4-thiadiazol-2-amine. The compound demonstrated significant antifungal activity against Candida species and Aspergillus species, which are common causes of fungal infections in immunocompromised patients. These findings suggest that 5-[1-(trifluoromethyl)cyclopropyl]-1,3,4-thiadiazol-2-amine could be further developed as a novel antifungal agent.

The anticancer potential of 5-[1-(trifluoromethyl)cyclopropyl]-1,3,4-thiadiazol-2-amine has also been explored. A study published in the Cancer Letters (2023) reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation. These findings highlight the potential of 5-[1-(trifluoromethyl)cyclopropyl]-1,3,4-thiadiazol-2-amine as a lead compound for anticancer drug development.

The pharmacokinetic properties of 5-[1-(trifluoromethyl)cyclopropyl]-1,3,4-thiadiazol-2-amine have been studied to assess its suitability for therapeutic applications. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and minimize adverse effects.

In addition to its biological activities, 5-[1-(trifluoromethyl)cyclopropyl]-1,3,4-thiadiazol-2-amine has been synthesized using various methods to optimize its production process. One approach involves the reaction of 5-bromo-1,3,4-thiadiazol-2(3H)-imine with 1-(trifluoromethyl)cyclopropaneboronic acid under palladium-catalyzed conditions. This method provides a high yield and purity of the desired product, making it suitable for large-scale synthesis.

The safety profile of 5-[1-(trifluoromethyl)cyclopropyl]-1,3,4-thiadiazol-2-amine has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its potential for further clinical development.

In conclusion, 5-[1-(trifluoromethyl)cyclopropyl]-1,3,4-thiadiazol-2-amine (CAS No. 1140917-14-1) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in antimicrobial, antifungal, and anticancer therapies make it an exciting area of research in medicinal chemistry. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.